Cas no 345965-18-6 (Benzoic acid, 4-bromo-2-ethyl-, phenylmethyl ester)

• Product Name: Benzoic acid, 4-bromo-2-ethyl-, phenylmethyl ester
• CAS No: 345965-18-6
• MF: C₁₆H₁₅BrO₂
• MW: 319.193104028702
• CID: 1463341
• Update Time: 2024-08-23

Benzoic acid, 4-bromo-2-ethyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-2-ethyl-, phenylmethyl ester

• Inchi： 1S/C16H15BrO2/c1-2-13-10-14(17)8-9-15(13)16(18)19-11-12-6-4-3-5-7-12/h3-10H,2,11H2,1H3
• InChI Key： URAOANIJEFDBLH-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)C1=CC=C(Br)C=C1CC

Computed Properties

• Exact Mass: 318.02555

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Boiling Point: 418.4±33.0 °C(Predicted)
• PSA: 26.3